Cas no 2171733-72-3 (2-(1-amino-2-methoxycyclopentyl)acetic acid)
2-(1-amino-2-methoxycyclopentyl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-amino-2-methoxycyclopentyl)acetic acid
- 2171733-72-3
- EN300-1287233
-
- Inchi: 1S/C8H15NO3/c1-12-6-3-2-4-8(6,9)5-7(10)11/h6H,2-5,9H2,1H3,(H,10,11)
- InChI Key: ZTHNTWSDQWTLDQ-UHFFFAOYSA-N
- SMILES: O(C)C1CCCC1(CC(=O)O)N
Computed Properties
- Exact Mass: 173.10519334g/mol
- Monoisotopic Mass: 173.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.3
- Topological Polar Surface Area: 72.6Ų
2-(1-amino-2-methoxycyclopentyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1287233-1.0g |
2-(1-amino-2-methoxycyclopentyl)acetic acid |
2171733-72-3 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1287233-50mg |
2-(1-amino-2-methoxycyclopentyl)acetic acid |
2171733-72-3 | 50mg |
$647.0 | 2023-10-01 | ||
| Enamine | EN300-1287233-100mg |
2-(1-amino-2-methoxycyclopentyl)acetic acid |
2171733-72-3 | 100mg |
$678.0 | 2023-10-01 | ||
| Enamine | EN300-1287233-250mg |
2-(1-amino-2-methoxycyclopentyl)acetic acid |
2171733-72-3 | 250mg |
$708.0 | 2023-10-01 | ||
| Enamine | EN300-1287233-500mg |
2-(1-amino-2-methoxycyclopentyl)acetic acid |
2171733-72-3 | 500mg |
$739.0 | 2023-10-01 | ||
| Enamine | EN300-1287233-1000mg |
2-(1-amino-2-methoxycyclopentyl)acetic acid |
2171733-72-3 | 1000mg |
$770.0 | 2023-10-01 | ||
| Enamine | EN300-1287233-2500mg |
2-(1-amino-2-methoxycyclopentyl)acetic acid |
2171733-72-3 | 2500mg |
$1509.0 | 2023-10-01 | ||
| Enamine | EN300-1287233-5000mg |
2-(1-amino-2-methoxycyclopentyl)acetic acid |
2171733-72-3 | 5000mg |
$2235.0 | 2023-10-01 | ||
| Enamine | EN300-1287233-10000mg |
2-(1-amino-2-methoxycyclopentyl)acetic acid |
2171733-72-3 | 10000mg |
$3315.0 | 2023-10-01 |
2-(1-amino-2-methoxycyclopentyl)acetic acid Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 2-(1-amino-2-methoxycyclopentyl)acetic acid
Recent Advances in the Study of 2-(1-amino-2-methoxycyclopentyl)acetic acid (CAS: 2171733-72-3)
In recent years, the compound 2-(1-amino-2-methoxycyclopentyl)acetic acid (CAS: 2171733-72-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopentyl backbone and functional groups, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development and biomedical research.
One of the key areas of investigation has been the synthesis and optimization of 2-(1-amino-2-methoxycyclopentyl)acetic acid. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for clinical trials. Recent publications highlight the use of asymmetric catalysis and green chemistry principles to achieve more efficient and environmentally friendly synthesis methods. These advancements not only enhance the practicality of producing this compound but also align with the growing demand for sustainable pharmaceutical manufacturing.
Pharmacological studies have revealed that 2-(1-amino-2-methoxycyclopentyl)acetic acid exhibits notable bioactivity, particularly in modulating specific enzymatic pathways. For instance, it has been identified as a potential inhibitor of certain proteases involved in inflammatory and neurodegenerative diseases. In vitro and in vivo experiments have demonstrated its efficacy in reducing inflammatory markers and protecting neuronal cells, suggesting its therapeutic potential for conditions such as Alzheimer's disease and rheumatoid arthritis. These findings are supported by robust data from preclinical models, although further clinical validation is required.
Another intriguing aspect of this compound is its role in targeted drug delivery systems. Due to its structural features, 2-(1-amino-2-methoxycyclopentyl)acetic acid can be conjugated with other therapeutic agents to enhance their bioavailability and specificity. Recent research has explored its use in prodrug formulations, where it serves as a carrier to improve the pharmacokinetic profiles of poorly soluble drugs. This approach has shown promise in oncology, where targeted delivery is crucial for minimizing off-target effects and maximizing therapeutic efficacy.
Despite these promising developments, challenges remain in the clinical translation of 2-(1-amino-2-methoxycyclopentyl)acetic acid. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed to ensure its safety and efficacy in human trials. Ongoing research is focused on these aspects, with several collaborative efforts between academia and industry aimed at overcoming these hurdles. The compound's unique chemical structure and versatile applications make it a compelling candidate for further investigation.
In conclusion, 2-(1-amino-2-methoxycyclopentyl)acetic acid (CAS: 2171733-72-3) represents a promising molecule in the realm of chemical biology and pharmaceutical research. Its synthesis, pharmacological properties, and potential therapeutic applications have been the focus of recent studies, highlighting its versatility and value. As research progresses, this compound may pave the way for innovative treatments in various disease areas, underscoring the importance of continued exploration and development in this field.
2171733-72-3 (2-(1-amino-2-methoxycyclopentyl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)